Cas no 1152880-25-5 (4-chloro-3-cyanobenzene-1-sulfonamide)

4-Chloro-3-cyanobenzene-1-sulfonamide is a versatile sulfonamide derivative characterized by its chloro and cyano functional groups, which enhance its reactivity and utility in synthetic chemistry. The compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of sulfonamide-based therapeutics. Its electron-withdrawing substituents (chloro and cyano) contribute to its stability and selectivity in nucleophilic substitution reactions. The sulfonamide moiety further enables its use in designing enzyme inhibitors or biologically active molecules. This compound is typically handled under controlled conditions due to its potential sensitivity to moisture and heat. Suitable for research-scale applications, it offers a balanced combination of reactivity and structural functionality.
4-chloro-3-cyanobenzene-1-sulfonamide structure
1152880-25-5 structure
Product Name:4-chloro-3-cyanobenzene-1-sulfonamide
CAS No:1152880-25-5
MF:C7H5ClN2O2S
MW:216.644798994064
MDL:MFCD11106120
CID:4573020
PubChem ID:43164307
Update Time:2025-05-25

4-chloro-3-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-cyanobenzenesulfonamide
    • Benzenesulfonamide, 4-chloro-3-cyano-
    • 4-Chloro-3-cyanobenzene-1-sulfonamide
    • 4-chloro-3-cyanobenzene-1-sulfonamide
    • MDL: MFCD11106120
    • Inchi: 1S/C7H5ClN2O2S/c8-7-2-1-6(13(10,11)12)3-5(7)4-9/h1-3H,(H2,10,11,12)
    • InChI Key: HUDNLOHBEIVPBR-UHFFFAOYSA-N
    • SMILES: C1(S(N)(=O)=O)=CC=C(Cl)C(C#N)=C1

4-chloro-3-cyanobenzene-1-sulfonamide Pricemore >>

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Additional information on 4-chloro-3-cyanobenzene-1-sulfonamide

Comprehensive Overview of 4-Chloro-3-cyanobenzene-1-sulfonamide (CAS 1152880-25-5): Properties, Applications, and Industry Insights

4-Chloro-3-cyanobenzene-1-sulfonamide (CAS 1152880-25-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a chloro substituent at the 4-position, a cyano group at the 3-position, and a sulfonamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for 4-chloro-3-cyanobenzene-1-sulfonamide to minimize environmental impact. This aligns with global trends toward eco-friendly synthesis, a topic frequently searched in academic databases and AI platforms like SciFinder and Reaxys. The compound's electron-withdrawing groups (CN and SO2NH2) also make it valuable for designing high-performance materials, including liquid crystals and organic semiconductors.

The structure-activity relationship (SAR) of CAS 1152880-25-5 has been investigated for drug discovery applications. Its sulfonamide group is particularly significant, as this functional group appears in over 150 FDA-approved drugs. Pharmaceutical companies are leveraging this scaffold to address drug-resistant infections and chronic inflammation—two hot topics in medical research. Analytical techniques such as HPLC-MS and NMR are critical for characterizing this compound's purity, another frequently searched term in analytical chemistry forums.

From an industrial perspective, 4-chloro-3-cyanobenzene-1-sulfonamide is manufactured under strict GMP conditions to ensure consistency for preclinical studies. Suppliers often highlight its batch-to-batch reproducibility, a key concern for researchers troubleshooting experimental variability. The compound's stability under ambient storage conditions (another common search query) further enhances its practicality for laboratories worldwide.

Emerging applications include its use as a building block in covalent organic frameworks (COFs), a trending material science topic. The cyano group's ability to participate in click chemistry reactions expands its utility in bioconjugation strategies. These features position CAS 1152880-25-5 at the intersection of medicinal chemistry and nanotechnology, fields with exponential growth in patent filings.

Quality control protocols for 4-chloro-3-cyanobenzene-1-sulfonamide typically involve residual solvent analysis and heavy metal screening, addressing regulatory requirements for ICH guidelines. This meticulous standardization responds to the pharmaceutical industry's emphasis on impurity profiling, a subject with rising search volume in regulatory science communities.

In summary, 4-chloro-3-cyanobenzene-1-sulfonamide (CAS 1152880-25-5) exemplifies how targeted molecular design can address contemporary challenges in life sciences and material engineering. Its multifaceted applications—from small-molecule drugs to advanced materials—ensure sustained relevance in scientific innovation, mirrored by increasing academic citations and commercial inquiries worldwide.

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